3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid

• IUPAC Name: 3-[[(E)-2-acetamido-3-(4-nitrophenyl)prop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C18H15N3O6/c1-11(22)19-16(9-12-5-7-15(8-6-12)21(26)27)17(23)20-14-4-2-3-13(10-14)18(24)25/h2-10H,1H3,(H,19,22)(H,20,23)(H,24,25)/b16-9+
• InChI Key: FYTFMPVGUIWRLK-CXUHLZMHSA-N
• Canonical SMILES: CC(=O)NC(=CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)NC2=CC=CC(=C2)C(=O)O
• Isomeric SMILES: CC(=O)N/C(=C/C1=CC=C(C=C1)[N+](=O)[O-])/C(=O)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C18H15N3O6
• Molecular Weight: 369.3 g/mol

Description

3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid, also known as ANPAA, is a synthetic compound that has been widely used in scientific research for its unique properties. ANPAA is a derivative of benzoic acid and has a molecular formula of C18H14N2O6. It is a yellow crystalline powder that is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

Mechanism of Action

3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid works by binding to the active site of enzymes and proteins. It undergoes a chemical reaction with the target molecule, resulting in a change in fluorescence intensity. The change in fluorescence can be used to measure enzyme activity or protein-protein interactions.
Biochemical and Physiological Effects:
3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid has been shown to have minimal toxicity and does not affect cell viability. It has been used in various cell-based assays and animal models without any adverse effects. 3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid has also been shown to be stable under physiological conditions, making it suitable for in vivo applications.

Advantages and Limitations for Lab Experiments

3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid has several advantages for lab experiments. It is easy to synthesize and has a high purity. 3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid is also stable under physiological conditions, making it suitable for in vivo applications. However, 3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid has some limitations. It has a limited solubility in water, which can affect its performance in certain assays. 3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid also has a relatively low fluorescence intensity, which can limit its sensitivity in detecting low levels of enzyme activity.

Future Directions

3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid has potential for future applications in various fields. One area of interest is the development of biosensors for detecting environmental pollutants and toxins. 3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid can also be used in the development of new drugs and therapies targeting specific enzymes and proteins. In addition, 3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid can be modified to improve its solubility and fluorescence intensity, making it more suitable for certain assays. Further research is needed to explore the full potential of 3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid and its derivatives.

Synthesis Methods

3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid can be synthesized through a multi-step process starting from 3-nitrobenzoic acid. The first step involves the conversion of 3-nitrobenzoic acid to 3-nitrobenzoyl chloride using thionyl chloride. The 3-nitrobenzoyl chloride is then reacted with 4-nitroaniline to form 3-{[2-nitro-3-(4-nitrophenyl)acryloyl]amino}benzoic acid. The final step involves the reduction of the nitro group to an amino group using hydrogen gas and palladium on carbon catalyst. The resulting product is 3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid.

Scientific Research Applications

3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid has been used in various scientific research applications. It is commonly used as a fluorescent probe for detecting protein-protein interactions and enzyme activity. 3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid can also be used as a substrate for proteases and esterases. In addition, 3-{[2-(acetylamino)-3-(4-nitrophenyl)acryloyl]amino}benzoic acid has been used in the development of biosensors for detecting environmental pollutants and toxins.